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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1591295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

RS102895 hydrochloride. Adherence to these procedures is essential for ensuring personal

safety and maintaining a secure laboratory environment.

Hazard Identification and Summary
RS102895 hydrochloride is a potent research chemical that requires careful handling. The

primary hazards are summarized below.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Skin Corrosion/Irritation H315 Causes skin irritation.

Serious Eye Damage/Irritation H319 Causes serious eye irritation.

Respiratory Tract Irritation H335
May cause respiratory

irritation.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure. The selection of appropriate

PPE should be guided by a thorough risk assessment of the specific procedures being
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performed.

Standard Laboratory Attire
Lab Coat: A flame-resistant lab coat is required for all work with RS102895 hydrochloride.

Full-Length Pants: Legs must be fully covered.

Closed-Toe Shoes: Footwear must completely cover the feet.

Task-Specific PPE
Task Category Primary PPE

Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side

shields- Nitrile gloves (double-

gloving recommended)

-

Handling of Powders/Solids
- Chemical splash goggles-

Double nitrile gloves

- Face shield- Chemical-

resistant apron over lab coat

Handling of Liquids/Solutions
- Chemical splash goggles-

Double nitrile gloves

- Face shield for splash-prone

activities- Chemical-resistant

apron over lab coat

Equipment Decontamination

- Chemical splash goggles-

Heavy-duty, chemical-resistant

gloves

- Face shield- Waterproof or

chemical-resistant apron

Glove Selection: While RS102895 hydrochloride is a complex molecule, its hydrochloride salt

nature suggests that standard laboratory gloves will offer some protection. For short-term

splash protection, nitrile gloves are recommended. Given the potent nature of the compound,

double-gloving is a prudent measure. Always consult glove manufacturer's chemical resistance

charts for specific breakthrough times.

Below is a decision-making workflow for selecting the appropriate PPE.
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Diagram 1: PPE Selection Workflow
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Diagram 1: PPE Selection Workflow
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Operational Plans
All handling of RS102895 hydrochloride should be performed in a designated area, such as a

certified chemical fume hood, to minimize inhalation exposure.

Weighing Protocol for Solid Compound
Preparation: Designate a specific area within a chemical fume hood for weighing. Place a

disposable weigh boat on an analytical balance.

PPE: Don the appropriate PPE for handling powders, including double gloves and

respiratory protection if deemed necessary by your institution's safety protocols.

Transfer: Carefully transfer the desired amount of RS102895 hydrochloride powder to the

weigh boat using a clean spatula. Perform this action slowly to avoid creating airborne dust.

Closure: Immediately cap the stock container.

Cleanup: After weighing, decontaminate the spatula and any surfaces within the fume hood.

Dispose of the weigh boat in the designated solid chemical waste container.

Protocol for Dissolving the Compound
RS102895 hydrochloride is soluble in DMSO to at least 50 mM.[1]

Preparation: In a chemical fume hood, place the weighed RS102895 hydrochloride in a

sterile, appropriate container (e.g., a conical or glass tube).

Solvent Addition: Add the required volume of DMSO to achieve the desired concentration.

Dissolution: Tightly cap the container and vortex for 1-2 minutes. If the compound does not

fully dissolve, sonication can be used to aid dissolution.[2]

Dilution (if necessary): For cell-based assays, this DMSO stock solution can be further

diluted in cell culture media. Ensure the final concentration of DMSO is low enough to not

affect the cells (typically <0.5%).

Spill Management
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In the event of a spill, immediate and appropriate action is critical.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess the Spill: Determine the nature and extent of the spill. For large spills, or if you are

not trained to handle them, contact your institution's emergency response team.

Don PPE: Before cleaning, don the appropriate PPE, including a respirator if the spill

involves powder.

Containment and Cleanup:

For Powder Spills: Gently cover the spill with wet absorbent material to prevent the

powder from becoming airborne.[3] Once the powder is wetted, use absorbent pads to

clean the area.

For Liquid Spills: Cover the spill with an inert absorbent material, working from the outside

in to prevent spreading.

Decontamination: After the initial cleanup, decontaminate the area with a suitable laboratory

detergent, followed by a rinse with water.

Waste Disposal: All contaminated materials, including absorbent pads and used PPE, must

be placed in a sealed, labeled hazardous waste container for proper disposal.

Disposal Plan
All waste contaminated with RS102895 hydrochloride must be treated as hazardous chemical

waste and disposed of in accordance with local, state, and federal regulations.

Solid Waste: Unused compound, contaminated weigh boats, and other solid materials should

be collected in a designated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container for liquids. Do not pour any solutions

containing RS102895 hydrochloride down the drain.
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Empty Containers: "Empty" containers that previously held the compound should be triple-

rinsed with a suitable solvent (such as ethanol or acetone). The rinsate should be collected

as hazardous liquid waste. After rinsing, deface the label on the container before disposing

of it in the regular trash or glass recycling, as per your institution's policy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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